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Compound of Interest

Compound Name: MK-8768

CAS No.: 1432729-22-0

Cat. No.: B12394452

Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MK-8768. The following procedural guidance is

designed to ensure safe operational handling and disposal of this potent and selective mGluR2

negative allosteric modulator.

Chemical and Physical Properties
A summary of the known quantitative data for MK-8768 and related compounds is presented

below. It should be noted that specific occupational exposure limits for MK-8768 have not been

formally established. In the absence of such data, it is imperative to handle MK-8768 as a

potent compound and to minimize exposure.
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Property Value Reference

Hazard Statements

H302: Harmful if swallowed.

H319: Causes serious eye

irritation.

[1]

Signal Word Warning [1]

Boiling Point
199 °C at 1,013 hPa (main

component)
[1]

Flash Point
82 °C (closed cup, main

component)
[1]

Lower Explosion Limit 8.6 %(V) (main component)

Upper Explosion Limit 20 %(V) (main component)

IC50 9.6 nM (for mGluR2)

Personal Protective Equipment (PPE)
When handling MK-8768, the following personal protective equipment is mandatory to prevent

exposure:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Always inspect

gloves prior to use and change them frequently, especially if contaminated.

Respiratory Protection: If working with the solid form where dust may be generated, or if

aerosols are possible, a properly fitted respirator (e.g., N95 or higher) should be used.

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.

Experimental Workflow for Safe Handling
The following step-by-step protocol outlines the safe handling of MK-8768 in a laboratory

setting.
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Figure 1. Experimental Workflow for Handling MK-8768
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Figure 1. Experimental Workflow for Handling MK-8768

Preparation: Before handling the compound, ensure that the designated work area

(preferably a chemical fume hood) is clean and uncluttered. All necessary equipment,

including PPE, should be readily available.
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Handling and Weighing: All manipulations of solid MK-8768 that could generate dust must be

performed in a chemical fume hood or other ventilated enclosure. Use appropriate tools to

handle the compound and avoid direct contact.

Dissolution: When preparing solutions, add the solvent to the solid MK-8768 slowly to avoid

splashing. Ensure the container is properly labeled with the compound name, concentration,

and date.

Experimental Use: During experimental procedures, maintain good laboratory practices.

Avoid inhalation of any aerosols or vapors that may be generated.

Decontamination and Cleanup: After handling, decontaminate all surfaces and equipment

that may have come into contact with MK-8768. Use an appropriate cleaning agent and

dispose of cleaning materials as hazardous waste.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water for at least

15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one to two glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using

an inert absorbent material. Collect the absorbed material into a sealed container for proper

disposal.
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Disposal Plan
All waste materials contaminated with MK-8768 must be treated as hazardous chemical waste.

Follow these steps for proper disposal:

Figure 2. Disposal Workflow for MK-8768 Waste
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Figure 2. Disposal Workflow for MK-8768 Waste

Waste Collection: Collect all disposable items (e.g., gloves, pipette tips, paper towels) that

have come into contact with MK-8768 in a designated, leak-proof, and clearly labeled

hazardous waste container.
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Segregation: Keep solid and liquid waste streams separate. Unused or expired MK-8768
should be disposed of in its original container or a suitable, labeled waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the name

"MK-8768."

Storage: Store waste containers in a designated, secure area away from incompatible

materials, pending collection by a licensed hazardous waste disposal company.

Final Disposal: Arrange for the disposal of all MK-8768 waste through a licensed and

certified hazardous waste disposal service, in accordance with all local, state, and federal

regulations. Do not dispose of MK-8768 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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